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Compound of Interest

Compound Name: Wwl70

Cat. No.: B1684179 Get Quote

WWL70 is an inhibitor of the α/β-hydrolase domain-containing protein 6 (ABHD6), with an IC50

of 70 nM.[1] It is utilized in research to study the effects of ABHD6 inhibition, which has been

shown to decrease endotoxin-induced lung inflammation in mice and may have therapeutic

potential.[2] Given its potent biological activity, adherence to strict safety protocols is imperative

to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling WWL70 in its solid, crystalline form or when in

solution.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves
Provides a barrier against

accidental skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. A

NIOSH-approved respirator

may be necessary for large-

scale operations or in cases of

poor ventilation.

Minimizes the risk of

inhalation.

Emergency Procedures
Immediate and appropriate action in the event of an exposure is critical.
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Exposure Type Procedure

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water and give plenty of water to drink. Seek

immediate medical attention.

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for disposal. For large spills, evacuate

the area and contact Environmental Health and

Safety.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of WWL70.

Storage: Store at -20°C for long-term stability (up to 4 years).[1] For stock solutions, it is

recommended to store them at -80°C for up to 2 years or -20°C for up to 1 year.[3]

Shipping: WWL70 is typically shipped at room temperature in the continental US.[1]

Preparation of Solutions: WWL70 is soluble in DMF (2 mg/ml), DMSO (1 mg/ml), and a 1:3

solution of DMF:PBS (pH 7.2) (0.2 mg/ml).[1] All solutions should be prepared in a well-

ventilated chemical fume hood.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684179?utm_src=pdf-body
https://www.caymanchem.com/product/10011213/wwl70
https://www.medchemexpress.com/WWL70.html
https://www.benchchem.com/product/b1684179?utm_src=pdf-body
https://www.caymanchem.com/product/10011213/wwl70
https://www.benchchem.com/product/b1684179?utm_src=pdf-body
https://www.caymanchem.com/product/10011213/wwl70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste contaminated with WWL70 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and properly

labeled hazardous waste container.

Liquid Waste

Collect in a designated, sealed, and properly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated Labware

Dispose of as hazardous waste. Empty

containers that previously held WWL70 should

also be treated as hazardous waste.

For specific disposal guidelines and to request waste pickup, contact your institution's

Environmental Health and Safety department.

Experimental Protocol: Inhibition of ABHD6 in BV2
Cells
This protocol outlines the treatment of BV2 microglial cells with WWL70 to inhibit ABHD6

activity.[3]

Materials:

BV2 cells (90% confluence) in 10-cm dishes

WWL70

Phosphate-buffered saline (PBS)

0.02% trifluoroacetic acid (TFA)

2-AG-d8 (internal standard)

Acetonitrile
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Procedure:

Treat BV2 cells with 10 µM WWL70 for 1 hour.

Rinse the cells once with PBS.

Collect the cells by centrifugation at 5000 g for 2 minutes.

Suspend the cell pellet in 0.1 mL of 0.02% TFA containing 1 nmol of 2-AG-d8.

Disperse the suspension in 4 mL of acetonitrile in a silanized glass tube.

Precipitate the debris overnight at -20°C.

Diagrams
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Caption: A workflow diagram illustrating the key stages of handling WWL70 safely.
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Immediate Actions

Exposure Incident

Skin Contact:
Wash with soap & water

Eye Contact:
Flush with water

Inhalation:
Move to fresh air

Ingestion:
Do NOT induce vomiting

Seek Medical Attention

Report to Supervisor/EHS

Click to download full resolution via product page

Caption: A logical diagram outlining the immediate steps to take in case of an exposure to

WWL70.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684179#personal-protective-equipment-for-
handling-wwl70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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